Cas no 54418-05-2 (2,2-diethylcyclopropane-1-carbonitrile)

• Product Name: 2,2-diethylcyclopropane-1-carbonitrile
• CAS No: 54418-05-2
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 941160
• PubChem ID: 260711
• Update Time: 2025-04-19

2,2-diethylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,2-diethylcyclopropane-1-carbonitrile
• 2,2-Diaethyl-cyclopropancarbonitril
• 2,2-diethylcyclopropanecarbonitrile
• 2,2-diethyl-cyclopropanecarbonitrile
• AC1L63PQ
• AC1Q4RCA
• AG-K-83682
• AR-1D1383
• CTK5A0920
• NSC92364
• DTXSID10293800
• AKOS032953066
• NSC-92364
• 54418-05-2

• Inchi： 1S/C8H13N/c1-3-8(4-2)5-7(8)6-9/h7H,3-5H2,1-2H3
• InChI Key： WTVYWLHLDKSBFG-UHFFFAOYSA-N
• SMILES： N#CC1CC1(CC)CC

Computed Properties

• Exact Mass: 123.10489
• Monoisotopic Mass: 123.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 0.89
• Boiling Point: 186.1°C at 760 mmHg
• Flash Point: 61.1°C
• Refractive Index: 1.452
• PSA: 23.79